![molecular formula C12H22N2O3 B6263746 rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate, cis CAS No. 2177267-61-5](/img/no-structure.png)
rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate, cis
Description
The compound “rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate, cis” is a chemical compound with the CAS Number: 2307777-24-6 . It has a molecular weight of 255.32 . The IUPAC name is tert-butyl (4aR,8aS)-3-oxooctahydropyrido [3,4-b]pyrazine-1 (2H)-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H21N3O3/c1-12(2,3)18-11(17)15-7-10(16)14-8-6-13-5-4-9(8)15/h8-9,13H,4-7H2,1-3H3, (H,14,16)/t8-,9+/m1/s1 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Safety and Hazards
The safety information available indicates that this compound may cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate, cis involves the following steps: protection of the amine group, formation of the pyridine ring, reduction of the ketone group, and esterification of the carboxylic acid group.", "Starting Materials": [ "tert-butyl 4-aminobutanoate", "2,3-dihydro-1H-pyrido[4,3-b]morpholin-4-one", "sodium borohydride", "methyl chloroformate", "triethylamine", "acetic anhydride", "sodium acetate", "acetic acid", "ethanol" ], "Reaction": [ "Protection of the amine group by reaction with methyl chloroformate and triethylamine to form tert-butyl 4-(methoxycarbonyl)butylcarbamate", "Formation of the pyridine ring by reaction of tert-butyl 4-(methoxycarbonyl)butylcarbamate with 2,3-dihydro-1H-pyrido[4,3-b]morpholin-4-one in the presence of sodium acetate and acetic acid to form rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholin-4-one", "Reduction of the ketone group in rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholin-4-one with sodium borohydride in ethanol to form rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-ol", "Esterification of the carboxylic acid group in rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-ol with acetic anhydride in the presence of triethylamine to form rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate, cis" ] } | |
CAS RN |
2177267-61-5 |
Product Name |
rac-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate, cis |
Molecular Formula |
C12H22N2O3 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
